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Compound of Interest

Compound Name: GO-203 TFA

Cat. No.: B1151391 Get Quote

For Immediate Implementation: A Guide to Safe Handling, Operation, and Disposal

Researchers, scientists, and drug development professionals handling GO-203 TFA must

adhere to stringent safety protocols to mitigate risks associated with this potent MUC1-C

oncoprotein inhibitor. This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to ensure the safe handling of this lyophilized peptide.

The primary hazards stem from the trifluoroacetic acid (TFA) salt and the potential for inhalation

of the powdered form.

I. Recommended Personal Protective Equipment
(PPE)
When working with GO-203 TFA, a comprehensive PPE strategy is mandatory to prevent skin

and eye contact, and inhalation.[1][2][3] The following table summarizes the required PPE.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile recommended for low

volumes)[4][5]

Prevents skin contact with the

peptide and TFA salt, which

can cause irritation and burns.

[2]

Eye Protection
Safety goggles with side-

shields

Protects eyes from airborne

particles of the lyophilized

powder and potential splashes

of solutions.[2]

Body Protection Lab coat

Provides a barrier against

accidental spills and

contamination of personal

clothing.[2]

Respiratory Protection NIOSH-approved respirator

Recommended when handling

the lyophilized powder,

especially outside of a

chemical fume hood, to

prevent inhalation.[2][6]

II. Engineering Controls and Work Practices
To further minimize exposure, all work with GO-203 TFA should be conducted in a designated

area with appropriate engineering controls.
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Control Measure Specification Rationale

Ventilation
Work in a properly functioning

chemical fume hood

Minimizes the inhalation of the

lyophilized powder and any

potential vapors from solvents.

[4][5]

Safety Equipment
Easily accessible eye wash

station and safety shower

For immediate use in case of

accidental exposure.

Handling Practices

Allow the vial to reach room

temperature in a desiccator

before opening. Weigh out the

powder quickly and reseal the

container tightly.[6]

Lyophilized peptides are often

hygroscopic; this prevents

condensation and maintains

peptide integrity.[6]

III. Step-by-Step Handling and Disposal Plan
A clear, step-by-step plan for handling and disposal is critical for operational safety and

regulatory compliance.

A. Operational Plan: From Receipt to Reconstitution
Receiving and Storage: Upon receipt, store the lyophilized GO-203 TFA at < -20°C for long-

term storage.[1] For short-term storage (up to a few weeks), it can be kept at 4°C.[3]

Preparation for Use: Before opening, allow the vial to warm to room temperature in a

desiccator to prevent moisture absorption.[6]

Weighing: Conduct all weighing of the lyophilized powder within a chemical fume hood.[4][5]

Use appropriate PPE as outlined in Table 1.

Reconstitution: Dissolve GO-203 TFA in a suitable solvent as recommended by the supplier.

MedChemExpress provides solubility information on their product page.[7] Once in solution,

store at -80°C for up to six months or -20°C for up to one month.[8] Avoid repeated freeze-

thaw cycles.[7]

B. Disposal Plan
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All waste materials, including empty vials, contaminated gloves, and other disposable items,

should be considered chemical waste.

Solid Waste: Place all contaminated solid waste in a designated, sealed hazardous waste

container.

Liquid Waste: Collect all solutions containing GO-203 TFA in a clearly labeled, sealed

hazardous waste container.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.

IV. Emergency Procedures
In the event of an exposure, immediate action is crucial.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes.[9] Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[5][9] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.

V. Visual Guide to PPE Selection
The following workflow diagram illustrates the decision-making process for selecting the

appropriate personal protective equipment when handling GO-203 TFA.
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Handling GO-203 TFA

Start: Prepare to handle GO-203 TFA

Is the GO-203 TFA in lyophilized (powder) form?

Are you working inside a chemical fume hood?

Yes

Required PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

No (in solution)

Required PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

- NIOSH-approved Respirator

Yes

Required PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

- NIOSH-approved Respirator
(Strongly Recommended)

No

Proceed with experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling GO-203 TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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